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Compound of Interest

Compound Name:
Butyl[1-(2-

methylphenyl)ethyl]amine

Cat. No.: B13084006

Get Quote

Part 1: Immediate Action Card (Emergency Response)
Stop. Before handling waste containing Butyl[1-(2-methylphenyl)ethyl]amine, review this

critical safety summary. This compound is a secondary amine and must be treated as a

Flammable and Corrosive hazard until specific experimental data proves otherwise.
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Parameter Critical Information

Primary Hazards
Corrosive (Skin/Eye Burns), Flammable

Liquid/Vapor, Acute Toxicity.

Incompatible Materials
Strong Acids, Oxidizing Agents (Peroxides,

Nitrates), Acid Chlorides, Acid Anhydrides.

Spill Response

Eliminate ignition sources. Absorb with inert

vermiculite or sand. Do NOT use paper towels

(fire risk).

PPE Requirement

Nitrile gloves (double-gloved recommended),

chemical splash goggles, flame-resistant lab

coat.

Disposal Method
High-Temperature Incineration via licensed

hazardous waste contractor.

Part 2: Chemical Profile & Hazard Classification[1]
To ensure regulatory compliance (EPA/RCRA) and safety, you must classify this waste

correctly based on its functional group chemistry. As a specific SDS for CAS 1019490-36-8 is

often sparse in public databases, we apply Read-Across Safety Protocols based on structural

analogs (e.g., N-butyl-1-phenylethylamine).

2.1 Identification
Chemical Name: Butyl[1-(2-methylphenyl)ethyl]amine[1]

CAS Number: 1019490-36-8[1]

Molecular Formula: C

H

N[1]

Structure: Secondary amine with a butyl chain and a 2-methylphenyl (o-tolyl) ethyl group.
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2.2 Waste Characterization (RCRA Codes)
Under US EPA regulations (40 CFR Part 261), this substance likely triggers the following

hazardous waste codes:

RCRA Code Classification Justification

D001 Ignitable

Secondary amines with butyl

chains often have flash points

<60°C (140°F).

D002 Corrosive

Amines are organic bases;

concentrated solutions

typically have pH > 12.5.

None Toxic (Listed)

Not currently on the P-list or U-

list, but must be treated as

toxic due to lack of specific tox

data.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Disposal of Pure Chemical or Stock Solutions
Use this for expired reagents or synthesized batches >5 mL.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass container. Avoid

metal containers (aluminum) as amines can be corrosive to certain alloys.

Labeling: Attach a hazardous waste tag immediately.

Constituents: "Butyl[1-(2-methylphenyl)ethyl]amine, 95%".

Hazards: Check "Flammable" and "Corrosive".[2]

Segregation: Place the container in the Organic Bases/Amines waste stream.

Critical: Never mix with the "Organic Acids" stream. This will generate heat (exothermic

neutralization) and potentially splatter.
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Storage: Store in a flammables cabinet until pickup. Ensure the cap is tightly sealed to

prevent amine vapors (fishy odor) from escaping.[3]

Protocol B: Disposal of Reaction Mixtures (HPLC/Solvent
Waste)
Use this for dilute solutions in organic solvents (e.g., DCM, Methanol).

pH Check: If the solution was acidified during workup, it may no longer be corrosive, but it

remains a chemical waste.

Solvent Compatibility:

Non-Halogenated (e.g., Methanol/Ethanol): Combine into the "Non-Halogenated Organic"

waste drum.

Halogenated (e.g., DCM/Chloroform): Combine into the "Halogenated Organic" waste

drum.

Note: Amines can react with halogenated solvents (e.g., DCM) over long periods to form

quaternary ammonium salts, which can precipitate. Ensure waste is cleared regularly

(weekly).

Protocol C: Spill Cleanup (Bench Scale < 50 mL)
Self-Validating Safety Step: If the spill is >100 mL or outside a fume hood, evacuate and call

EHS.

Isolate: Turn off hot plates and stirrers. Alert nearby personnel.

PPE: Wear safety goggles, lab coat, and double nitrile gloves.

Contain: Encircle the spill with a spill pillow or inert absorbent (vermiculite/sand).

Neutralize (Optional but Recommended):

Apply a specific "Base Neutralizer" (citric acid based).

Observation: Wait for color change indicator (if present) or cessation of fuming.
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Collect: Scoop the absorbed material into a wide-mouth jar. Label as "Debris contaminated

with Flammable/Corrosive Amine".

Clean: Wipe the surface with water and soap. Dispose of wipes in the solid hazardous waste

bin.

Part 4: Visual Decision Workflow
The following logic tree guides the researcher through the disposal decision process to ensure

compliance.

Start: Identify Waste Form

Is it Liquid? Is it Solid/Debris?

Is it dissolved in solvent? Waste Stream: Hazardous Solid Debris

Gloves, Wipes, Absorbent

Pure/Stock Chemical

No (Pure)

Halogenated Solvent?

Yes

Waste Stream: Organic Bases
(D001, D002)

Label: Flammable/Corrosive

Waste Stream: Halogenated Solvents

Yes (e.g., DCM)

Waste Stream: Non-Halogenated Solvents

No (e.g., MeOH)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Butyl[1-(2-methylphenyl)ethyl]amine waste streams.

Part 5: Scientific Rationale & Mechanism
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Why Incineration? Secondary amines like Butyl[1-(2-methylphenyl)ethyl]amine contain

Carbon-Nitrogen (C-N) bonds. Simple landfilling or sewering is prohibited because:

Aquatic Toxicity: Amines are acutely toxic to aquatic microorganisms, disrupting the

biological oxygen demand (BOD) in water systems [1].

Nitrogen Release: Incineration in a facility equipped with a scrubber ensures that the

nitrogen is converted to N2 gas or captured, rather than released as NOx pollutants.

Why Segregate from Acids?

Mixing this amine with acid waste results in an immediate exothermic neutralization. In a closed
waste container, this rapid heat generation can cause pressure buildup and rupture (explosion)
[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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2. fishersci.com [fishersci.com]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13084006/docs?utm_src=pdf-body#proper-disposal-procedures-butyl-1-2-methylphenyl-ethyl-amine
https://www.collectandrecycle.com/hazardous-waste-disposal/amine-disposal
https://pubchem.ncbi.nlm.nih.gov/compound/16771015
https://www.benchchem.com/product/b13084006/docs?utm_src=pdf-body#proper-disposal-procedures-butyl-1-2-methylphenyl-ethyl-amine
https://www.chemsrc.com/en/amp/cas/1019490-36-8_2500431.html
https://www.chemsrc.com/en/cas/1019490-36-8_896353.html
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000N25V.txt
https://www.benchchem.com/product/b13084006?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemsrc.com/en/amp/cas/1019490-36-8_2500431.html
https://www.fishersci.com/store/msds?partNumber=AC205280050&productDescription=2-METHYLBUTYLAMINE%2C+98%25+5ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13084006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. collectandrecycle.com [collectandrecycle.com]

To cite this document: BenchChem. [Proper Disposal Procedures: Butyl[1-(2-
methylphenyl)ethyl]amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13084006/docs#proper-disposal-procedures-butyl-1-
2-methylphenyl-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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